Cas no 574-25-4 (6-\u200bThioinosine)

• Product Name: 6-\u200bThioinosine
• CAS No: 574-25-4
• MF: C₁₀H₁₂N₄O₄S
• MW: 284.291680335999
• MDL: MFCD00005743
• CID: 368647
• PubChem ID: 676166
• Update Time: 2025-04-19

6-\u200bThioinosine Chemical and Physical Properties

Names and Identifiers

• Inosine, 6-thio-
• 6-Mercaptopurine-9-β-D-ribofuranoside
• (2R,3S,4R,5R)-2-(Hydroxymethyl)-5-(6-mercapto-9H-purin-9-yl)tetrahydrofuran-3,4-diol
• 6H-Purine-6-thione, 1,9-dihydro-9-.β.-D-ribofuranosyl-
• 6-Mercaptopurine-9-β
• 6-Mercaptopurineriboside
• 6-\u200bThioinosine
• 9H-Purine-6-thiol, 9-beta-D-ribofuransoyl-
• SCHEMBL25230
• 9-beta-D-Ribofuranosyl-9H-purine-6-thiol
• 574-25-4
• 9H-Purine-6-thiol, 9-ribofuranosyl-
• 9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1H-purine-6-thione
• 6-Mercaptoinosine
• 6TI;6-Mercaptopurine riboside
• THIOINOSINE [MART.]
• 6H-Purine-6-thione, 1,9-dihydro-9-ribofuranosyl-
• 9-.BETA.-D-RIBOFURANOSYL-6-MERCAPTOPURINE.
• UNII-46S541971T
• 46S541971T
• 6-Mercaptopurine 9beta-D-ribofuranoside
• 6-Mercaptopurine-9-beta-D-ribofuranoside
• AKOS015916465
• 9-beta-D-Ribofuranosyl-6-mercaptopurine
• D01678
• Tioinosine
• 6-Thiopurine ribonucleoside
• 9H-Purine-6(1H)-thione, 9-ribofuranosyl-
• Q27258956
• 6-Mercapto-9-(b-D-ribofuranosyl)purine
• THIOINOSINE
• NKGPJODWTZCHGF-KQYNXXCUSA-N
• PDSP2_001023
• MERCAPTOPURINE RIBONUCLEOSIDE [WHO-DD]
• NCGC00096122-05
• AS-58433
• 9-.beta.-D-ribofuranosylpurine-6-thione
• Ribofuranoside, 9H-purine-6-thiol-9
• NSC 4911
• 6-Mercapto-9beta-D-ribofuranosyl-9H-purine
• 6-Mercaptopurine-9-?-D-ribofuranoside (~90%)
• 6-Mercaptopurine ribonucleoside
• 6-Mercaptopurine riboside (JAN)
• Mercaptopurine riboside
• 6-Thioinosine
• 6-MERCAPTOPURINE RIBOSIDE [JAN]
• 6-Mercaptopurine-9-b-D-ribofuranoside (~90%)
• 6-MP-Riboside
• Ribosyl-6-thiopurine
• 6-Mercaptopurine-9-
• 6H-Purine-6-thione, 1,9-dihydro-9-beta-D-ribofuranosyl-
• 9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purine-6-thione
• 6-mercaptopurine riboside
• CAS-574-25-4
• DTXCID3026019
• CHEMBL448290
• F12892
• 6-MPR
• C10H12N4O4S
• Tox21_111558_1
• Thioinosine (JAN)
• 6-hioinosine
• Thioinosine [JAN]
• MFCD00005743
• 9H-Purine-6(1H)-thione, 9-.beta.-D-ribofuranosyl-
• CCRIS 2763
• A-D-ribofuranoside
• Thionosine
• NCGC00096122-03
• 4988-64-1
• Tox21_111558
• EINECS 209-371-5
• PDSP1_001039
• (2R,3S,4R,5R)-2-(hydroxymethyl)-5-(6-sulfanyl-9H-purin-9-yl)oxolane-3,4-diol
• NSC-4911
• 6-Mercaptopurine-9-beta-D-ribofuranoside, >=95.0% (HPLC)
• 9H-PURINE-6(1H)-THIONE, 9-.BETA.-D-RIBOFURANOSYL
• AKOS027327447
• 9H-Purine-6-thiol, 9-beta-D-ribofuranosyl-
• 9H-Purine-6(1H)-thione, 9-beta-D-ribofuranosyl-
• NS00033722
• AI3-50220
• Mercaptopurine ribonucleoside
• 6-?Thioinosine
• 9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-purine-6-thione
• DTXSID5046019
• Riboside, 6-Mercaptopurine
• 9H-PURINE-6(1H)-THIONE, 9-BETA-D-RIBOFURANOSYL
• THIOINOSINE (MART.)
• BDBM50608608
• 6 Mercaptopurine Riboside
• Ribosyl-6-mercaptopurine
• 6-Mercaptopurine-9-beta-D-ribofuranoside (~90%)
• inosine, 6-thio
• Ribosyl 6 mercaptopurine
• NSC4911
• 6-Thiopurine riboside
• 9H-Purine-6(1H)-thione, 9-beta-D-ribofuranosyl-(8CI)
• 9-BETA-D-RIBOFURANOSYL-6-MERCAPTOPURINE.
• Inosine, 6-thio-(9CI)

• MDL： MFCD00005743
• Inchi： 1S/C10H12N4O4S/c15-1-4-6(16)7(17)10(18-4)14-3-13-5-8(14)11-2-12-9(5)19/h2-4,6-7,10,15-17H,1H2,(H,11,12,19)/t4-,6-,7-,10-/m1/s1
• InChI Key： NKGPJODWTZCHGF-KQYNXXCUSA-N
• SMILES： S=C1C2=C(NC=N1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O

Computed Properties

• Exact Mass: 284.05800
• Monoisotopic Mass: 284.057926
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 112

Experimental Properties

• Density: 1.4599 (rough estimate)
• Melting Point: 220-223 °C(lit.)
• Boiling Point: 714.7°Cat760mmHg
• Flash Point: 386°C
• Refractive Index: 1.6270 (estimate)
• Stability/Shelf Life: Store in Cool Dry Place
• PSA: 148.51000
• LogP: -0.89960

6-\u200bThioinosine Security Information

• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：10
• RTECS：UP0710000
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：-20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides